Cas no 30560-33-9 (Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI))
30560-33-9 structure
Product Name:Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI)
CAS No:30560-33-9
MF:C4H8Cl2NO3PS
MW:252.055978775024
CID:310191
PubChem ID:207728
Update Time:2025-04-19
Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI)
- DTXSID80952856
- Dichloroacetylphosphoramidothioic acid O,S-dimethyl ester
- 2,2-Dichloro-N-[methoxy(methylsulfanyl)phosphoryl]ethanimidic acid
- O,S-Dimethyl dichloroacetylphosphoramidothioate
- Phosphoramidothioic acid, dichloroacetyl-, O,S-dimethyl ester
- SCHEMBL11657905
- 30560-33-9
- BRN 2446852
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- Inchi: 1S/C4H8Cl2NO3PS/c1-10-11(9,12-2)7-4(8)3(5)6/h3H,1-2H3,(H,7,8,9)
- InChI Key: MANCWSUTQSBPSN-UHFFFAOYSA-N
- SMILES: ClC(C(NP(=O)(OC)SC)=O)Cl
Computed Properties
- Exact Mass: 250.93414
- Monoisotopic Mass: 250.9339567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 55.4
Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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